Cas no 62143-14-0 (2,2'-[(3-bromophenyl)imino]bisethanol)

2,2'-[(3-bromophenyl)imino]bisethanol structure
62143-14-0 structure
Product Name:2,2'-[(3-bromophenyl)imino]bisethanol
CAS No:62143-14-0
MF:C10H14BrNO2
MW:260.127662181854
CID:956210
PubChem ID:6454352
Update Time:2025-04-19

2,2'-[(3-bromophenyl)imino]bisethanol Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[(3-bromophenyl)imino]bisethanol
    • 2-[3-bromo-N-(2-hydroxyethyl)anilino]ethanol
    • 2,2'-((3-Bromophenyl)imino)bisethanol
    • 2,2'-[(3-Bromophenyl)imino]diethanol
    • 263-431-5
    • DTXSID50211200
    • SCHEMBL3032804
    • 3-Bromo-1-bis(2-hydroxyethyl)aminobenzene
    • 2-[(3-Bromophenyl)(2-hydroxyethyl)amino]ethan-1-ol
    • 2,2'-[(3-Bromophenyl)imino]bis[ethanol]
    • 3-Bromo-N,N-bis-(2-hydroxy-ethyl)-aniline
    • U2XH7J8MVP
    • EINECS 263-431-5
    • Ethanol, 2,2'-[(3-bromophenyl)imino]bis-
    • XINJBHMYJJBTBJ-UHFFFAOYSA-N
    • NS00034934
    • 2,2'-((3-bromophenyl)azanediyl)diethanol
    • m-Bromo-N,N-bis(2-hydroxyethyl)aniline
    • 62143-14-0
    • Inchi: 1S/C10H14BrNO2/c11-9-2-1-3-10(8-9)12(4-6-13)5-7-14/h1-3,8,13-14H,4-7H2
    • InChI Key: XINJBHMYJJBTBJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N(CCO)CCO

Computed Properties

  • Exact Mass: 259.02082
  • Monoisotopic Mass: 259.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • PSA: 43.7
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